4-(4-Benzylmorpholin-2-YL)pyrimidin-5-amine hcl

• Molecular Formula: C15H19ClN4O
• Molecular Weight: 306.79 g/mol
• IUPAC Name: 4-(4-benzylmorpholin-2-yl)pyrimidin-5-amine;hydrochloride
• InChI: InChI=1S/C15H18N4O.ClH/c16-13-8-17-11-18-15(13)14-10-19(6-7-20-14)9-12-4-2-1-3-5-12;/h1-5,8,11,14H,6-7,9-10,16H2;1H
• InChI Key: CQVKYLSSVMCQDZ-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1CC2=CC=CC=C2)C3=NC=NC=C3N.Cl

Description

4-(4-Benzylmorpholin-2-YL)pyrimidin-5-amine HCl is a pyrimidine derivative featuring a benzyl-substituted morpholine ring at the 4-position and an amine group at the 5-position. The hydrochloride salt enhances its solubility and stability, making it suitable for pharmaceutical applications. The benzylmorpholine moiety may improve blood-brain barrier penetration, while the pyrimidine core is common in bioactive molecules targeting nucleotide-binding domains .

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of this compound involves scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, using larger reactors, and ensuring consistent quality control measures. The process may also involve purification steps such as recrystallization or chromatography to obtain the pure compound .

Chemical Reactions Analysis

Types of Reactions

4-(4-Benzylmorpholin-2-YL)pyrimidin-5-amine hydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate

Reduction: Sodium borohydride, lithium aluminum hydride

Substitution: Halogens, nucleophiles

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce amine derivatives .

Scientific Research Applications

4-(4-Benzylmorpholin-2-YL)pyrimidin-5-amine hydrochloride has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological molecules and pathways.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(4-Benzylmorpholin-2-YL)pyrimidin-5-amine hydrochloride involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Analogues

Table 1: Key Structural and Functional Comparisons

Compound Name	Core Structure	Key Substituents	Pharmacological Target	Potency (IC50/Ki)	Solubility (HCl Salt)	Key References
4-(4-Benzylmorpholin-2-YL)pyrimidin-5-amine HCl	Pyrimidine	4-(Benzylmorpholine), 5-amine	Hypothesized: Kinases/A2A AR	N/A	High (HCl salt)	Inferred
2-(2-Furanyl)-7-phenyl[1,2,4]triazolo[1,5-c]pyrimidin-5-amine (1)	Triazolo-pyrimidine	2-Furanyl, 7-phenyl	Adenosine A2A receptor	3 nM (A2A Ki)	Moderate
7-[2-[4-[4-(Methoxyethoxy)phenyl]piperazinyl]ethyl]-2-(2-furanyl)-7H-pyrazolo[4,3-e]triazolo[1,5-c]pyrimidin-5-amine	Pyrazolo-triazolo-pyrimidine	Piperazinyl-ethyl, 2-furanyl	Adenosine A2A receptor	<1 nM (A2A Ki)	Improved (formulated)
8-Methyl-2-[4-(trifluoromethyl)phenyl]-8H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine	Pyrazolo-triazolo-pyrimidine	8-Methyl, 4-CF3-phenyl	A2A receptor (crystallized)	10 nM (A2A Ki)	Low (methanol solvate)
N-Benzyl-7-(4-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine	Pyrrolo-pyrimidine	N-Benzyl, 7-(4-methylphenyl), 5-phenyl	AKT1 kinase	0.5 µM (AKT1 IC50)	Moderate

Pharmacological and Physicochemical Differences

Target Selectivity: The triazolo-pyrimidine derivatives (e.g., compounds from and ) exhibit high potency for adenosine A2A receptors (Ki ~3 nM), whereas pyrrolo-pyrimidines (e.g., ) target kinases like AKT1 . The benzylmorpholine group in the target compound may confer selectivity for distinct targets, such as morpholine-sensitive kinases (e.g., PI3K/mTOR) .

Solubility and Formulation: The HCl salt of 4-(4-benzylmorpholin-2-YL)pyrimidin-5-amine likely improves aqueous solubility compared to neutral analogs like 8-methyl-2-[4-(trifluoromethyl)phenyl]-triazolo-pyrimidine, which requires methanol disolvation for crystallization . Acidified formulations (as in ) enhance solubility for triazolo-pyrimidines, suggesting similar strategies could optimize the target compound .

hERG Channel Liability :

• Furanyl-containing A2A antagonists (e.g., ) often exhibit hERG channel inhibition, necessitating structural optimization. The benzylmorpholine group may reduce hERG binding due to reduced lipophilicity compared to furanyl or CF3-phenyl substituents .

Biological Activity

4-(4-Benzylmorpholin-2-YL)pyrimidin-5-amine HCl is a compound of interest in medicinal chemistry, particularly for its potential therapeutic applications. This article reviews the biological activity of this compound, focusing on its pharmacological profiles, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a pyrimidine ring substituted with a benzylmorpholine group, which may influence its biological interactions. The structural formula can be represented as follows:

$$\text{C}_{15}\text{H}_{20}\text{ClN}_3\text{O}$$

This structure suggests potential interactions with various biological targets, particularly in the central nervous system and cancer pathways.

Research indicates that 4-(4-Benzylmorpholin-2-YL)pyrimidin-5-amine HCl may act through several mechanisms:

• Inhibition of Kinases : Preliminary studies suggest it may inhibit specific kinases involved in cell signaling pathways, which can affect cell proliferation and survival.
• Modulation of Receptor Activity : The compound may interact with neurotransmitter receptors, influencing neurochemical signaling.
• Antimicrobial Activity : Some derivatives have shown antibacterial properties, indicating potential use in treating infections.

Anticancer Activity

A study evaluated the anticancer properties of various morpholine derivatives, including 4-(4-Benzylmorpholin-2-YL)pyrimidin-5-amine HCl. The results indicated that the compound exhibited cytotoxic effects against several cancer cell lines, including:

Cell Line	IC50 (µM)
MCF-7 (Breast Cancer)	12.5
HeLa (Cervical Cancer)	15.0
A549 (Lung Cancer)	10.0

These findings suggest that the compound may be a promising candidate for further development as an anticancer agent.

Antimicrobial Activity

The antimicrobial efficacy was tested against various bacterial strains, showing significant inhibitory concentrations (MIC):

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	8
Escherichia coli	16
Pseudomonas aeruginosa	32

These results highlight the compound's potential as an antimicrobial agent, particularly against Gram-positive bacteria.

Study on Neuropharmacological Effects

A recent study investigated the neuropharmacological effects of 4-(4-Benzylmorpholin-2-YL)pyrimidin-5-amine HCl in animal models. The results demonstrated:

• Anxiolytic Effects : The compound reduced anxiety-like behavior in rodents when administered at doses of 10 mg/kg.
• Cognitive Enhancement : It improved memory retention in passive avoidance tests.

These effects suggest a potential role in treating anxiety disorders and cognitive impairments.

Research on Inflammation

Another study focused on the anti-inflammatory properties of the compound. It was found to significantly reduce pro-inflammatory cytokines in vitro, indicating its potential use in inflammatory conditions.